![molecular formula C8H13NO4 B1330129 4-Morpholin-4-yl-4-oxo-butyric acid CAS No. 67900-19-0](/img/structure/B1330129.png)
4-Morpholin-4-yl-4-oxo-butyric acid
Overview
Description
4-Morpholin-4-yl-4-oxo-butyric acid, also known as MOR-4-OA, is a compound of the morpholine family. It is a highly versatile compound with a wide range of applications in various scientific fields. It is a colorless, odorless, and water-soluble compound that can be used in many different laboratory experiments.
Scientific Research Applications
PI3K-AKT-mTOR Pathway Inhibition
4-(Pyrimidin-4-yl)morpholines, such as 4-Morpholin-4-yl-4-oxo-butyric acid, are used in the inhibition of the PI3K and PIKKs pathways. This application is significant due to the morpholine group's ability to form a hydrogen bonding interaction, essential in selective kinase inhibition. This makes it a potential candidate for creating selective inhibitors in cancer therapies targeting the mTORC1 and mTORC2 pathways (Hobbs et al., 2019).
Synthesis of Biologically Active Compounds
The compound is an important intermediate in synthesizing various biologically active heterocyclic compounds. Its structure, characterized by a morpholine ring and a hydrocarbon chain, is crucial in synthesizing compounds with potential biological applications, including antimicrobial and anticancer agents (Mazur et al., 2007).
DNA-PK Inhibitor Synthesis
This compound is also utilized in synthesizing DNA-dependent protein kinase (DNA-PK) inhibitors. This synthesis is significant for developing new cancer treatments, as DNA-PK plays a crucial role in the DNA damage response pathway. The compound's involvement in the synthesis of such inhibitors highlights its importance in medicinal chemistry (Aristegui et al., 2006).
Synthesis of Anticancer Drug Intermediates
It serves as an important intermediate for synthesizing small molecule anticancer drugs. This includes its use in creating derivatives with potential biological activities, emphasizing its role in the ongoing search for effective cancer treatments (Wang et al., 2016).
Degradation and Stability Studies
This compound has been subject to degradation and stability studies, providing insights into its chemical stability under various conditions. These studies are crucial for determining the compound's suitability and stability as a pharmaceutical ingredient (Varynskyi & Kaplaushenko, 2019).
Safety and Hazards
The compound is classified as an irritant. It causes skin irritation (H315) and serious eye irritation (H319). It may also cause respiratory irritation (H335). Safety measures include washing thoroughly after handling, wearing protective clothing, and avoiding breathing dust/fume/gas/mist/vapours/spray .
properties
IUPAC Name |
4-morpholin-4-yl-4-oxobutanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO4/c10-7(1-2-8(11)12)9-3-5-13-6-4-9/h1-6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJFWUNYQLGJYEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00279931 | |
Record name | 4-(Morpholin-4-yl)-4-oxobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00279931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
67900-19-0 | |
Record name | 67900-19-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=58201 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 67900-19-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=14681 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(Morpholin-4-yl)-4-oxobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00279931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(morpholin-4-yl)-4-oxobutanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.